![molecular formula C16H13N3O6S B2894850 2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-methyl-5-nitrophenyl)acetamide CAS No. 811468-30-1](/img/structure/B2894850.png)
2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-methyl-5-nitrophenyl)acetamide
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Description
2-(1,1-dioxido-3-oxobenzo[d]isothiazol-2(3H)-yl)-N-(2-methyl-5-nitrophenyl)acetamide is a useful research compound. Its molecular formula is C16H13N3O6S and its molecular weight is 375.36. The purity is usually 95%.
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Scientific Research Applications
Development of Novel Inhibitors for Mycobacterium tuberculosis
Researchers have developed benzo[d]oxazol-2(3H)-ones derivatives, including compounds structurally related to the specified compound, as novel inhibitors of Mycobacterium tuberculosis InhA. These compounds show promise in treating drug-sensitive and -resistant strains of Mycobacterium tuberculosis, highlighting their potential in addressing tuberculosis, especially strains resistant to conventional treatments. The study emphasizes the importance of molecular design in enhancing protein stability and interaction, which could pave the way for new therapeutic agents against tuberculosis (Pedgaonkar et al., 2014).
Anticancer, Antioxidant, and Anti-inflammatory Applications
A series of N-substituted saccharins, closely related to the compound , were synthesized and evaluated for their anti-inflammatory, antioxidant, and anticancer activities. This research demonstrates the compound's effectiveness against hepatic cancer cells and highlights its significant anti-inflammatory and antioxidant properties. The study also explored the compounds' potential as selective inhibitors of the human COX-1 enzyme, suggesting their utility in developing new anti-inflammatory drugs. The findings underscore the relationship between chemical structure and biological activity, providing insights into designing more effective therapeutic agents (Al-Fayez et al., 2022).
Molecular Docking and Drug Design
The synthesis and structure of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, an analog of the specified compound, were explored, including its potential as an anticancer drug. The in silico modeling targeting the VEGFr receptor indicates promising anticancer activity, which was confirmed through molecular docking analysis. This study highlights the critical role of molecular docking in drug discovery, providing a foundation for developing new anticancer drugs with improved efficacy and specificity (Sharma et al., 2018).
properties
IUPAC Name |
N-(2-methyl-5-nitrophenyl)-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H13N3O6S/c1-10-6-7-11(19(22)23)8-13(10)17-15(20)9-18-16(21)12-4-2-3-5-14(12)26(18,24)25/h2-8H,9H2,1H3,(H,17,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SRRMWUVZNNTLKF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CN2C(=O)C3=CC=CC=C3S2(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H13N3O6S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.